Cas no 65945-06-4 (2-HYDROXYCHRYSENE)

• Product Name: 2-HYDROXYCHRYSENE
• CAS No: 65945-06-4
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 962840
• Update Time: 2025-11-02

2-HYDROXYCHRYSENE Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXYCHRYSENE
• 2-Hydroxychryseneneat
• chrysen-2-ol
• 2-CHRYSENOL
• 2-Hydroxy-chrysen

• Inchi： 1S/C18H12O/c19-14-7-10-16-13(11-14)6-9-17-15-4-2-1-3-12(15)5-8-18(16)17/h1-11,19H
• InChI Key： RSBSTIBFPNNSTH-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 244.08900
• Monoisotopic Mass: 244.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.284
• Boiling Point: 498.2°C at 760 mmHg
• Flash Point: 240.4°C
• Refractive Index: 1.804
• PSA: 20.23000
• LogP: 4.85180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes

Additional information on 2-HYDROXYCHRYSENE

Comprehensive Overview of 2-HYDROXYCHRYSENE (CAS No. 65945-06-4): Properties, Applications, and Research Insights

2-Hydroxychrysene (CAS No. 65945-06-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in scientific research due to its unique structural and chemical properties. As a hydroxylated derivative of chrysene, this compound is often studied for its potential applications in environmental science, organic chemistry, and material sciences. Researchers are particularly interested in its fluorescence properties, metabolic pathways, and role in PAH degradation processes.

The compound's molecular structure, featuring a hydroxyl group attached to the chrysene backbone, makes it a valuable intermediate in synthetic chemistry. Its photophysical characteristics are frequently explored for developing advanced sensors or organic semiconductors, aligning with the growing demand for sustainable materials. Recent studies have also investigated its interactions with DNA adducts, contributing to broader toxicological assessments of PAHs.

In environmental contexts, 2-Hydroxychrysene serves as a biomarker for PAH exposure, a hot topic in public health discussions. With increasing awareness of air pollution and industrial emissions, understanding metabolites like this compound helps monitor human and ecological risks. Analytical methods such as HPLC-MS and GC-MS are commonly employed to detect trace amounts in biological samples, addressing frequent search queries like "how to measure PAH metabolites" or "best techniques for hydroxylated PAH analysis."

From a synthetic perspective, the compound’s reactive hydroxyl group enables functionalization for drug discovery or polymer chemistry. Innovations in green chemistry have spurred interest in catalytic methods to produce such derivatives sustainably, resonating with trends toward eco-friendly synthesis. This aligns with frequent searches on "PAH derivatives in green chemistry" or "applications of hydroxylated PAHs."

Ongoing research explores 2-Hydroxychrysene's role in advanced oxidation processes (AOPs) for wastewater treatment, a trending topic in environmental engineering. Its degradation pathways under UV or photocatalytic conditions are critical for designing efficient pollutant removal systems. Such studies often address user queries like "PAH removal techniques" or "breaking down persistent organic pollutants."

In summary, 2-Hydroxychrysene (CAS No. 65945-06-4) bridges multiple disciplines, from environmental monitoring to cutting-edge material design. Its versatility and relevance to contemporary scientific challenges ensure continued interest, making it a focal point for both academic and industrial research.